Cas no 2309465-04-9 (3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride)

3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride is a chemically synthesized organic compound featuring a phenyl group and a piperidinyl moiety, making it a valuable intermediate in pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and formulation in experimental applications. The compound's structural features, including the amine and aromatic functionalities, render it suitable for use in medicinal chemistry, particularly in the development of CNS-targeting agents or receptor modulators. Its well-defined molecular structure ensures reproducibility in synthetic pathways, while its high purity makes it a reliable candidate for preclinical studies. The dihydrochloride derivative further improves bioavailability for in vitro and in vivo investigations.
3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride structure
2309465-04-9 structure
Product Name:3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride
CAS No:2309465-04-9
MF:C14H24Cl2N2
MW:291.259761810303
CID:5453748
PubChem ID:138991539
Update Time:2025-06-08

3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidineethanamine, β-(phenylmethyl)-, hydrochloride (1:2)
    • 3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
    • Z3636839926
    • 3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride
    • 2309465-04-9
    • EN300-6764731
    • Inchi: 1S/C14H22N2.2ClH/c15-11-14(13-6-8-16-9-7-13)10-12-4-2-1-3-5-12;;/h1-5,13-14,16H,6-11,15H2;2*1H
    • InChI Key: UAHXXENGNZUMHD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCC(CC1)C(CN)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.1316542g/mol
  • Monoisotopic Mass: 290.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6764731-0.05g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
0.05g
$332.0 2025-03-12
Enamine
EN300-6764731-0.1g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
0.1g
$497.0 2025-03-12
Enamine
EN300-6764731-0.25g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
0.25g
$708.0 2025-03-12
Enamine
EN300-6764731-0.5g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
0.5g
$1113.0 2025-03-12
Enamine
EN300-6764731-1.0g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
1.0g
$1429.0 2025-03-12
Enamine
EN300-6764731-2.5g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
2.5g
$2800.0 2025-03-12
Enamine
EN300-6764731-5.0g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
5.0g
$4143.0 2025-03-12
Enamine
EN300-6764731-10.0g
3-phenyl-2-(piperidin-4-yl)propan-1-amine dihydrochloride
2309465-04-9 95.0%
10.0g
$6144.0 2025-03-12
Aaron
AR028JV8-50mg
3-phenyl-2-(piperidin-4-yl)propan-1-aminedihydrochloride
2309465-04-9 95%
50mg
$482.00 2025-02-16
Aaron
AR028JV8-100mg
3-phenyl-2-(piperidin-4-yl)propan-1-aminedihydrochloride
2309465-04-9 95%
100mg
$709.00 2025-02-16

Additional information on 3-Phenyl-2-piperidin-4-ylpropan-1-amine;dihydrochloride

Comprehensive Overview of 3-Phenyl-2-piperidin-4-ylpropan-1-amine Dihydrochloride (CAS No. 2309465-04-9)

3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride (CAS 2309465-04-9) is a chemically synthesized compound with significant potential in pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both phenyl and piperidin-4-yl groups in its structure makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for piperidine-based compounds has surged due to their applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Researchers are particularly interested in 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride due to its potential as a dopamine receptor modulator or serotonin reuptake inhibitor. These properties align with current trends in precision medicine and personalized therapeutics, making it a subject of intense study in academic and industrial laboratories.

The compound's molecular structure features a propan-1-amine backbone substituted with a phenyl group at the 3-position and a piperidin-4-yl group at the 2-position. This unique arrangement contributes to its lipophilicity and blood-brain barrier permeability, key factors for CNS-active compounds. The dihydrochloride salt form (CAS 2309465-04-9) enhances its stability and solubility, making it more suitable for formulation development.

From a synthetic chemistry perspective, 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride serves as a valuable building block for creating more complex molecules. Its amine functionality allows for various derivatization strategies, enabling medicinal chemists to explore structure-activity relationships (SAR). This flexibility is crucial in modern drug discovery pipelines, where rapid optimization of lead compounds is essential.

Quality control of CAS 2309465-04-9 involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in continuous flow chemistry have also improved the scalability of its synthesis, addressing growing demand from the research community.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize piperidine derivatives like 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride. This includes catalytic methods and biocatalytic approaches that reduce waste generation and energy consumption. Such developments align with the pharmaceutical industry's commitment to environmentally friendly manufacturing practices.

The compound's potential extends beyond CNS applications. Preliminary studies suggest possible utility in immunomodulation and metabolic disorder research, though these areas require further investigation. Its molecular scaffold shares features with several clinically approved drugs, making it an attractive starting point for drug repurposing studies.

For researchers working with CAS 2309465-04-9, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers at controlled temperatures, protected from light and moisture. These precautions ensure consistent performance in experimental settings and support reproducible research outcomes.

As the scientific community continues to explore piperidine chemistry, compounds like 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride will likely play increasingly important roles. Their structural features offer multiple points for molecular optimization, enabling the development of novel therapeutics with improved efficacy and safety profiles. This aligns with current trends toward targeted drug delivery and multifunctional pharmaceuticals.

The growing body of literature on piperidine-based compounds underscores their importance in modern medicinal chemistry. 3-Phenyl-2-piperidin-4-ylpropan-1-amine dihydrochloride represents a promising addition to this class, with potential applications that may extend to neuroprotection, cognitive enhancement, and other areas of unmet medical need. Continued research will undoubtedly reveal new dimensions of its pharmacological potential.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd